Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C9H9BrN2 B8674662 3-Bromo-2-ethyl-2H-indazole

3-Bromo-2-ethyl-2H-indazole

Cat. No. B8674662
M. Wt: 225.08 g/mol
InChI Key: AQYJMBCKYQIBOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06358979B1

Procedure details

To a solution of 2-ethyl indazole (2.32 g, 15.87 mmol) in ethanol (20 mL) was added bromine (2.54 g, 15.87 mmol) in ethanol (1 mL)/water (1 mL) at 0° C. After stirring at 0° C. for 10 min. and at rt for 1h, the reaction was quenched with aq. sodium bicarbonate. The mixture was partitioned between ethyl acetate and aq. sodium bicarbonate. The aqueous layer was extracted with ethyl acetate (3×). The combined organic phase was washed with brine, and dried over anhydrous magnesium sulfate. Purification by flash chromatography (hexanes:ethyl acetate=1:1, then 100% ethyl acetate) gave 2.34 g of the title compound as a viscous oil.
Name
2-ethyl indazole
Quantity
2.32 g
Type
reactant
Reaction Step One
Name
bromine
Quantity
2.54 g
Type
reactant
Reaction Step One
Name
water
Quantity
1 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
1h
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH2:1]([N:3]1[CH:11]=[C:10]2[C:5]([CH:6]=[CH:7][CH:8]=[CH:9]2)=[N:4]1)[CH3:2].[Br:12]Br.O>C(O)C>[CH2:1]([N:3]1[C:11]([Br:12])=[C:10]2[C:5]([CH:6]=[CH:7][CH:8]=[CH:9]2)=[N:4]1)[CH3:2]

Inputs

Step One
Name
2-ethyl indazole
Quantity
2.32 g
Type
reactant
Smiles
C(C)N1N=C2C=CC=CC2=C1
Name
bromine
Quantity
2.54 g
Type
reactant
Smiles
BrBr
Name
water
Quantity
1 mL
Type
reactant
Smiles
O
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Two
[Compound]
Name
1h
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction was quenched with aq. sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
The mixture was partitioned between ethyl acetate and aq. sodium bicarbonate
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with ethyl acetate (3×)
WASH
Type
WASH
Details
The combined organic phase was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Purification by flash chromatography (hexanes

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)N1N=C2C=CC=CC2=C1Br
Measurements
Type Value Analysis
AMOUNT: MASS 2.34 g
YIELD: CALCULATEDPERCENTYIELD 65.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.